5,6-dimethyl-1H-benzimidazole-2-sulfonic acid

• IUPAC Name: 5,6-dimethyl-1H-benzimidazole-2-sulfonic acid
• InChI: InChI=1S/C9H10N2O3S/c1-5-3-7-8(4-6(5)2)11-9(10-7)15(12,13)14/h3-4H,1-2H3,(H,10,11)(H,12,13,14)
• InChI Key: JFIQLOGXNUXRCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)S(=O)(=O)O
• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol

Description

5,6-Dimethyl-1H-benzimidazole-2-sulfonic acid is a natural benzimidazole derivative. It plays a crucial role as a ligand for the cobalt atom in vitamin B12 . This compound is biosynthesized from flavin mononucleotide by the enzyme 5,6-dimethylbenzimidazole synthase .

Synthesis Analysis

The synthesis of 5,6-dimethylbenzimidazole involves the condensation of o-phenylenediamine with formic acid or its equivalent, trimethyl orthoformate . The reaction proceeds as follows: [C_6H_4(NH_2)_2 + HC(OCH_3)_3 \rightarrow C_6H_4N(NH)CH + 3CH_3OH] Substituted derivatives can also be obtained by using aldehydes instead of formic acid, followed by oxidation.

Molecular Structure Analysis

The IUPAC name for 5,6-dimethylbenzimidazole is 1H-Benzimidazole, 5,6-dimethyl- . It consists of a benzene ring fused to an imidazole ring , with methyl groups positioned at specific carbon atoms . The compound typically presents itself as a white to off-white crystalline solid with a molecular weight of approximately 146.19 g/mol .